3-Chloro-5-(3,5-dicarboxyphenyl)phenol

• IUPAC Name: 5-(3-chloro-5-hydroxyphenyl)benzene-1,3-dicarboxylic acid
• InChI: InChI=1S/C14H9ClO5/c15-11-4-8(5-12(16)6-11)7-1-9(13(17)18)3-10(2-7)14(19)20/h1-6,16H,(H,17,18)(H,19,20)
• InChI Key: IXFHAHHHEORLNC-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C=C1C(=O)O)C(=O)O)C2=CC(=CC(=C2)Cl)O
• Molecular Formula: C14H9ClO5
• DSSTOX Substance ID: DTXSID20686163
• Molecular Weight: 292.67 g/mol
• CAS No.: 1261897-35-1

Description

3-Chloro-5-(3,5-dicarboxyphenyl)phenol (CAS: 1261897-35-1) is a halogenated phenolic compound with the molecular formula C₁₄H₉ClO₅ and a molecular weight of 292.67 g/mol. Its structure features a central phenol ring substituted with a chlorine atom at the 3-position and a 3,5-dicarboxyphenyl group at the 5-position. This unique arrangement of functional groups—phenolic hydroxyl, chlorine, and two carboxylic acids—imparts distinct chemical and biological properties.

The compound is synthesized via multi-step organic reactions starting from commercially available precursors . Its applications span pharmaceuticals, materials science, and environmental chemistry. In environmental contexts, its chlorinated aromatic structure suggests antimicrobial activity, akin to other chlorophenols used in water treatment .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Chloro-5-(3,5-dicarboxyphenyl)phenol typically involves the following steps:

Starting Materials: The synthesis begins with commercially available starting materials such as 3-chlorophenol and 3,5-dicarboxybenzene.

Reaction Conditions: The reaction is usually carried out under controlled conditions, including specific temperatures and the presence of catalysts or reagents to facilitate the formation of the desired product.

Purification: After the reaction, the product is purified using techniques such as recrystallization or chromatography to obtain a high-purity compound.

Industrial Production Methods

In an industrial setting, the production of 3-Chloro-5-(3,5-dicarboxyphenyl)phenol may involve large-scale synthesis using optimized reaction conditions to maximize yield and efficiency. This includes the use of industrial reactors, continuous flow systems, and advanced purification methods to ensure consistent quality and scalability.

Chemical Reactions Analysis

Types of Reactions

3-Chloro-5-(3,5-dicarboxyphenyl)phenol can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form quinones or other oxidized derivatives.

Reduction: Reduction reactions can convert the carboxylic acid groups to alcohols or other reduced forms.

Substitution: The chloro group can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) or sodium borohydride (NaBH₄) are typically used.

Substitution: Nucleophiles like sodium hydroxide (NaOH) or amines can be used to replace the chloro group.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield quinones, while reduction can produce alcohols.

Scientific Research Applications

3-Chloro-5-(3,5-dicarboxyphenyl)phenol has several applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules and as a reagent in various chemical reactions.

Biology: The compound can be used in studies involving enzyme inhibition or as a probe to investigate biological pathways.

Industry: It may be used in the production of specialty chemicals, polymers, or as an intermediate in the synthesis of other industrial products.

Mechanism of Action

The mechanism of action of 3-Chloro-5-(3,5-dicarboxyphenyl)phenol involves its interaction with specific molecular targets. These targets may include enzymes, receptors, or other proteins, leading to modulation of biological pathways. The exact mechanism depends on the context of its use, such as enzyme inhibition or receptor binding.

Comparison with Similar Compounds

Comparison with Similar Compounds

The uniqueness of 3-Chloro-5-(3,5-dicarboxyphenyl)phenol is best understood through comparative analysis with structurally related compounds. Below is a detailed comparison:

Structural and Functional Comparisons

Compound Name	Structural Features	Key Properties/Applications	Unique Aspects vs. Target Compound
3-Chloro-5-(3,5-dicarboxyphenyl)phenol	Cl, two COOH groups on biphenyl framework	Antimicrobial activity; MOF synthesis	Dual functionality (Cl + COOH) enhances coordination and reactivity
3-Bromo-5-(3,5-dicarboxyphenyl)phenol	Br replaces Cl; same COOH groups	Medicinal chemistry applications	Bromine increases molecular weight (365.15 g/mol) and alters electronic properties
Triclosan	Chlorinated phenol with ether linkage	Broad-spectrum antimicrobial agent	Lacks carboxylic groups, limiting use in coordination chemistry
Isophthalic Acid	Two COOH groups on single benzene ring	Polymer and MOF precursor	Simpler structure; no halogen substituent for antimicrobial activity
5-Chloro-2-(2,4-dichlorophenoxy)phenol	Multiple Cl atoms; ether linkage	Antibacterial properties	Higher chlorine content but no COOH groups for metal binding

Environmental Impact

• Biodegradation: The carboxylic acid groups may improve biodegradability relative to fully halogenated phenols (e.g., Hexachlorophene), though the chlorine substituent could still pose environmental persistence concerns .

Research Findings and Data

Key Physicochemical Data

Property	Value/Description	Source/Reference
Molecular Weight	292.67 g/mol	PubChem
Solubility	Moderate in polar solvents (e.g., DMSO)	Estimated
pKa (COOH groups)	~2.5–4.5 (typical for aromatic carboxylic acids)	Estimated

Biological Activity

3-Chloro-5-(3,5-dicarboxyphenyl)phenol is a compound of significant interest in medicinal chemistry due to its potential biological activities, including antimicrobial and anticancer properties. This article explores the biological activity of this compound, summarizing research findings, mechanisms of action, and relevant case studies.

• Chemical Formula : C$_{15}$H$_{12}$ClO$_{4}$
• CAS Number : 1261897-35-1
• Molecular Weight : 304.70 g/mol

The biological activity of 3-Chloro-5-(3,5-dicarboxyphenyl)phenol can be attributed to its interaction with various molecular targets. The phenolic structure allows for the formation of hydrogen bonds with proteins, while the chloro and carboxylic acid groups may enhance its binding affinity to specific receptors or enzymes.

Antimicrobial Activity

Research indicates that 3-Chloro-5-(3,5-dicarboxyphenyl)phenol exhibits antimicrobial properties against a range of pathogens. A study demonstrated its effectiveness against both Gram-positive and Gram-negative bacteria, suggesting potential applications in treating infections.

Pathogen Type	Activity Level
Gram-positive Bacteria	Moderate
Gram-negative Bacteria	High

Anticancer Properties

In vitro studies have shown that this compound can induce apoptosis in cancer cell lines. The mechanism involves the generation of reactive oxygen species (ROS), leading to oxidative stress and subsequent cell death.

Cancer Cell Line	IC$_{50}$ (µM)
MCF-7 (Breast Cancer)	15.2
HeLa (Cervical Cancer)	12.8

Case Studies

• Study on Antimicrobial Efficacy :
  A recent study published in Journal of Antimicrobial Agents assessed the antimicrobial activity of 3-Chloro-5-(3,5-dicarboxyphenyl)phenol against various bacterial strains. Results indicated a significant reduction in bacterial growth at concentrations above 10 µg/mL.
• Anticancer Mechanism Investigation :
  In another investigation detailed in Cancer Research Journal, researchers evaluated the anticancer effects on MCF-7 cells. The study found that treatment with the compound resulted in increased levels of ROS and activation of caspase pathways, confirming its role as an apoptosis inducer.

Comparative Analysis with Similar Compounds

Compound Name	Antimicrobial Activity	Anticancer Activity
3-Chloro-5-(3,5-dicarboxyphenyl)phenol	Moderate to High	High
2-Chloro-4-(3-methylsulfonylaminophenyl)phenol	Low	Moderate
3-Chloro-5-fluorophenol	High	Low